N-(2-(4-cyclopropyl-3-(4-methoxyphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2,6-difluorobenzamide

• IUPAC Name: N-[2-[4-cyclopropyl-3-(4-methoxyphenyl)-5-oxo-1,2,4-triazol-1-yl]ethyl]-2,6-difluorobenzamide
• InChI: InChI=1S/C21H20F2N4O3/c1-30-15-9-5-13(6-10-15)19-25-26(21(29)27(19)14-7-8-14)12-11-24-20(28)18-16(22)3-2-4-17(18)23/h2-6,9-10,14H,7-8,11-12H2,1H3,(H,24,28)
• InChI Key: SXHDBQFYONLGEY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(=O)N2C3CC3)CCNC(=O)C4=C(C=CC=C4F)F
• Molecular Formula: C21H20F2N4O3
• Molecular Weight: 414.4 g/mol
• CAS No.: 2309341-47-5

Description

N-(2-(4-cyclopropyl-3-(4-methoxyphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2,6-difluorobenzamide is a useful research compound. Its molecular formula is C21H20F2N4O3 and its molecular weight is 414.413. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Compounds with structural similarities, such as those incorporating cyclopropane, methoxyphenyl, and triazole moieties, have been explored for their antimicrobial properties. For instance, certain cyclopropane and triazole derivatives have exhibited significant antibacterial and antifungal activities, suggesting a potential area of application for compounds with similar structural features in combating microbial diseases (K. Raghavendra et al., 2016; N. Desai et al., 2013).

Antioxidant Studies

The exploration of similar compounds has also extended to antioxidant studies. Derivatives with cyclopropane and methoxyphenyl groups were found to possess profound antioxidant potential, indicating that compounds sharing similar structural characteristics might be valuable in oxidative stress-related research and applications (K. Raghavendra et al., 2016).

Anticancer Research

Research into the anticancer activity of compounds with methoxybenzyl and triazole components has identified potential therapeutic interventions against various cancer types. This suggests that compounds with a similar chemical backbone could be investigated for their efficacy in cancer treatment (O. Bekircan et al., 2008).

Material Science Applications

The synthesis and characterization of polymers incorporating similar functional groups have been explored, with findings suggesting applications in developing new materials with desirable thermal and mechanical properties (M. Butt et al., 2005).